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Compound of Interest

Compound Name: N,N-Dimethylglycine

Cat. No.: B042417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N,N-Dimethylglycine (DMG) is a naturally occurring derivative of the amino acid glycine. It

serves as an important intermediate in the one-carbon metabolism pathway and has

demonstrated a range of beneficial effects in animal nutrition. As a feed additive, DMG has

been shown to improve growth performance, enhance nutrient digestibility, modulate the

immune system, and bolster antioxidant defenses in various animal species. This document

provides detailed application notes and experimental protocols based on scientific studies to

guide researchers and professionals in the evaluation and application of DMG in animal feed.

Application in Poultry (Broilers and Laying Hens)
DMG supplementation in poultry diets has been shown to positively impact feed efficiency,

growth rate, and overall health. It is particularly effective in improving the feed conversion ratio

in broilers.

Quantitative Data Summary
Table 1: Effects of DMG Supplementation on Broiler Performance
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Parameter Control Group
DMG
Supplemented
Group

Percentage
Change

Study
Reference

Feed Conversion

Ratio (FCR)

Trial 1 1.78
1.70 (1 g/kg

DMG)
-4.5% [1]

Trial 2 1.85
1.77 (1 g/kg

DMG)
-4.3% [2]

Body Weight

Gain (g)

Day 1-39 2150
2185 (1 g/kg

DMG)
+1.6% [1]

Day 1-42 2450
2585 (1 g/kg

DMG)
+5.5% [2]

Nutrient

Digestibility (%)

Crude Protein 75.2
78.9 (167 mg/kg

DMG)
+4.9% [3][4]

Nitrogen-Free

Extract
80.1

83.5 (167 mg/kg

DMG)
+4.2% [3][4]

Table 2: Effects of DMG Supplementation on Laying Hen Performance (71-78 weeks of age)
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Parameter Control Group
DMG
Supplemented
Group (0.1%)

Percentage
Change

Study
Reference

Laying Rate (%) 88.5 92.4 +4.4% [5]

Average Egg

Weight (g)
63.2 64.5 +2.1% [5]

Egg-Feed Ratio 0.45 0.48 +6.7% [5]

Abdominal Fat

Percentage (%)
2.1 1.8 -14.3% [5]

Experimental Protocol: Broiler Growth Performance Trial
Objective: To evaluate the effect of dietary DMG supplementation on the growth performance of

broiler chickens.

Animals: 480 one-day-old male broiler chicks (e.g., Ross 308).

Experimental Design:

Completely randomized design.

Animals are randomly allocated to two treatment groups with 12 replicate pens per group

and 20 birds per pen.

Control Group: Basal diet.

DMG Group: Basal diet + 1 g/kg of N,N-Dimethylglycine.

Housing and Management:

Birds are housed in floor pens with appropriate bedding material.

Environmental conditions (temperature, humidity, lighting) are maintained according to the

recommendations for the specific broiler strain.
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Feed and water are provided ad libitum.

Diets:

A standard corn-soybean meal-based basal diet is formulated to meet or exceed the

nutritional requirements of broilers for the starter (days 1-21) and finisher (days 22-42)

phases. An example of a basal diet composition is provided in Table 3.

DMG is pre-mixed with a small amount of the basal diet before being incorporated into the

final feed mixture to ensure even distribution.

Table 3: Example of a Basal Diet Composition for Broilers

Ingredient Starter (%) Finisher (%)

Corn 58.0 62.0

Soybean Meal (48% CP) 35.0 30.0

Soybean Oil 3.0 4.0

Dicalcium Phosphate 1.5 1.4

Limestone 1.0 1.0

Salt 0.4 0.4

Vitamin-Mineral Premix 0.5 0.5

DL-Methionine 0.3 0.2

L-Lysine HCl 0.3 0.2

Total 100 100

Provides essential vitamins

and minerals to meet NRC

requirements.

Data Collection:
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Growth Performance: Body weight and feed intake are recorded on a pen basis at the start

of the trial and then weekly until day 42. Body weight gain (BWG) and feed conversion ratio

(FCR) are calculated.

Sample Collection: At the end of the trial (day 42), a subset of birds from each pen is

selected for blood and tissue sampling to analyze immune and antioxidant parameters.

Statistical Analysis: Data are analyzed using an appropriate statistical software package (e.g.,

SAS, R). An independent t-test or ANOVA can be used to compare the means of the control

and DMG-supplemented groups.

Experimental Workflow
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Preparation Phase

Experimental Phase (42 days)

Analysis Phase

Procure 480 day-old broiler chicks

Randomly allocate chicks to 2 treatment groups
(12 replicates/group, 20 birds/pen)

Provide respective diets and water ad libitum

Prepare basal diet and DMG-supplemented diet (1 g/kg)

Weekly record body weight and feed intake

Calculate BWG and FCR

Collect blood and tissue samples on day 42

Perform statistical analysis of data

Analyze immune and antioxidant parameters

Click to download full resolution via product page

Experimental workflow for a broiler growth performance trial.

Application in Swine
In swine, DMG supplementation has been found to improve growth performance, particularly in

finishing pigs. It can also enhance nutrient digestibility.
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Quantitative Data Summary
Table 4: Effects of DMG Supplementation on Finishing Pig Performance

Parameter Control Group
DMG
Supplemented
Group

Percentage
Change

Study
Reference

Average Daily

Gain (ADG) (

kg/d )

0.95
1.01 (0.25 g/kg

DMG)
+6.3% [6]

Feed Conversion

Ratio (G:F)
0.324

0.337 (0.25 g/kg

DMG)
+4.0% [6]

Apparent Fecal

Digestibility (%)

Crude Fat 78.5
82.3 (1 g/kg

DMG)
+4.8%

Crude Protein 80.2
83.1 (1 g/kg

DMG)
+3.6%

Experimental Protocol: Finishing Pig Growth Trial
Objective: To determine the effect of dietary DMG supplementation on the growth performance

and carcass characteristics of finishing pigs.

Animals: 1,115 mixed-sex finishing pigs with an initial body weight of approximately 70 kg.

Experimental Design:

Randomized complete block design.

Pigs are housed in pens of 25-27 pigs per pen, with 11 replicate pens per treatment.

Four dietary treatments:

Control: Basal diet (0 g/kg DMG).
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DMG_0.25: Basal diet + 0.25 g/kg DMG.

DMG_0.5: Basal diet + 0.5 g/kg DMG.

DMG_1.0: Basal diet + 1.0 g/kg DMG.

Housing and Management:

Pigs are housed in a commercial-style finishing barn with appropriate flooring and

environmental controls.

Feed and water are provided ad libitum through automated systems.

Diets:

A standard corn-soybean meal-based basal diet is formulated to meet the nutritional

requirements of finishing pigs. An example of a basal diet composition is provided in Table 5.

DMG is added to the basal diet to create the different treatment diets.

Table 5: Example of a Basal Diet Composition for Finishing Pigs

Ingredient Percentage (%)

Corn 75.0

Soybean Meal (44% CP) 21.5

Choice White Grease 1.0

Dicalcium Phosphate 1.0

Limestone 0.8

Salt 0.3

Vitamin-Mineral Premix 0.4

Total 100

Provides essential vitamins and minerals to

meet NRC requirements for finishing pigs.
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Data Collection:

Growth Performance: Pen body weights and feed disappearance are recorded at the

beginning and end of the 8-week trial to calculate ADG, average daily feed intake (ADFI),

and FCR.

Carcass Characteristics: At the end of the trial, pigs are harvested, and data on hot carcass

weight, dressing percentage, backfat depth, and loin muscle area are collected.

Statistical Analysis: Data are analyzed using the MIXED procedure of SAS with pen as the

experimental unit. Orthogonal contrasts can be used to evaluate linear and quadratic effects of

increasing DMG levels.

Application in Aquaculture
Limited research is available on the application of DMG in aquaculture. However, its role as a

methyl donor and antioxidant suggests potential benefits for growth and health in aquatic

species.

Quantitative Data Summary
Table 6: Effects of Glycine (a related amino acid) Supplementation on Rainbow Trout

Performance

Parameter Control Group
Glycine
Supplemented
Group (1%)

Percentage
Change

Study
Reference

Specific Growth

Rate (%/day)
1.55 1.58 +1.9% [7]

Feed Conversion

Ratio
0.92 0.91 -1.1% [7]

Apparent

Digestibility of

Amino Acids (%)

85.6 87.2 +1.9% [7]
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Note: Data for direct DMG supplementation in rainbow trout was not available in the searched

literature. The data presented is for glycine, a related amino acid, to indicate potential areas of

benefit.

Experimental Protocol: Aquaculture Growth Trial
(General Framework)
Objective: To evaluate the efficacy of dietary DMG supplementation on the growth performance

and feed utilization of an aquaculture species (e.g., rainbow trout, shrimp).

Animals: Juvenile fish or shrimp of a uniform size.

Experimental Design:

Completely randomized design.

Animals are stocked in replicate tanks or ponds for each dietary treatment.

Control Group: Basal diet.

DMG Treatment Groups: Basal diet supplemented with graded levels of DMG (e.g., 0.5,

1.0, 2.0 g/kg).

Housing and Management:

Water quality parameters (temperature, dissolved oxygen, pH, ammonia, nitrite) are

monitored daily and maintained within the optimal range for the species.

Fish are fed to apparent satiation two to three times daily.

Diets:

A basal diet is formulated to meet the known nutritional requirements of the target species.

The composition will vary depending on whether the species is carnivorous, omnivorous, or

herbivorous.

DMG is incorporated into the experimental diets.
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Data Collection:

Growth Performance: Individual or bulk weights of animals in each replicate are measured at

the beginning and end of the trial. Weight gain, specific growth rate (SGR), and FCR are

calculated.

Feed Utilization: Feed intake is recorded for each replicate.

Survival Rate: Mortalities are recorded daily.

Statistical Analysis: Data are analyzed by one-way ANOVA, and if significant differences are

found, a post-hoc test (e.g., Tukey's HSD) is used to compare treatment means.

Signaling Pathways and Mechanisms of Action
One-Carbon Metabolism and Methyl Donation
DMG plays a crucial role as a methyl donor in the one-carbon metabolism pathway. This

pathway is essential for the synthesis of numerous important compounds, including DNA, RNA,

proteins, and phospholipids. By donating a methyl group, DMG contributes to the regeneration

of methionine from homocysteine, which is a precursor for S-adenosylmethionine (SAMe), the

universal methyl donor in the body.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 14 / 15 Tech Support

https://www.benchchem.com/product/b042417?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/45405244_Dietary_supplementation_with_dimethylglycine_affects_broiler_performance_and_plasma_metabolites_depending_on_dose_and_dietary_fatty_acid_profile
https://www.researchgate.net/publication/341154632_Dimethylglycine_Supplementation_in_Reduced_Energy_Broilers'_Diets_Restores_Performance_by_Improving_Nutrient_Digestibility
https://www.animbiosci.org/m/journal/view.php?doi=10.5713/ajas.17.0657
https://www.researchgate.net/publication/45387936_Dietary_NN-dimethylglycine_supplementation_improves_nutrient_digestibility_and_attenuates_pulmonary_hypertension_syndrome_in_broilers
https://pmc.ncbi.nlm.nih.gov/articles/PMC8704446/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8704446/
https://www.researchgate.net/figure/Composition-of-basal-feed-used-in-feeding-trials_tbl1_324499665
https://edepot.wur.nl/589376
https://www.benchchem.com/product/b042417#application-of-n-n-dimethylglycine-in-animal-feed-studies
https://www.benchchem.com/product/b042417#application-of-n-n-dimethylglycine-in-animal-feed-studies
https://www.benchchem.com/product/b042417#application-of-n-n-dimethylglycine-in-animal-feed-studies
https://www.benchchem.com/product/b042417#application-of-n-n-dimethylglycine-in-animal-feed-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b042417?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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